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Compound of Interest

Compound Name: Nimbidiol

Cat. No.: B2868975 Get Quote

Essential Safety and Handling Guide for
Nimbidiol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

Nimbidiol (CAS: 113332-25-5). The following procedures are designed to ensure the safety of

laboratory personnel and to minimize environmental impact, establishing a foundation of trust

and safety in your research endeavors.

Nimbidiol is a solid diterpenoid derived from the plant Azadirachta indica (neem).[1] While it is

a natural product, it presents specific health and environmental hazards that necessitate

careful handling.

Hazard Identification and Key Data
Nimbidiol is classified as an acute oral toxin and is very toxic to aquatic life with long-lasting

effects.[2] Adherence to the safety protocols outlined below is mandatory to mitigate risks.
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Property Data Source(s)

Chemical Name Nimbidiol

CAS Number 113332-25-5 [1][2]

Molecular Formula C₁₇H₂₂O₃ [1][2]

Molecular Weight 274.35 g/mol [2]

Physical Form Solid [2]

GHS Hazard Class
Acute Toxicity, Oral (Category

4)
[2][3]

Aquatic Hazard, Acute

(Category 1)
[2]

Aquatic Hazard, Chronic

(Category 1)
[2]

Signal Word Warning [2]

Hazard Statements H302: Harmful if swallowed. [2]

H410: Very toxic to aquatic life

with long lasting effects.
[2]

Storage
Store at -20°C. Keep container

tightly closed.
[1]

Personal Protective Equipment (PPE)
A risk assessment must be conducted for all procedures involving Nimbidiol. The following

PPE is the minimum requirement for handling this compound.[4]

Hand Protection: Double-gloving with chemical-resistant gloves (e.g., Nitrile, Neoprene) is

required. Gloves must be inspected before use and changed immediately if contamination is

suspected. For prolonged contact or immersion, consult the glove manufacturer's chemical

resistance guide.[3][5]
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Eye and Face Protection: Chemical splash goggles are mandatory. When there is a

significant risk of splashing or aerosol generation, a face shield must be worn in addition to

goggles.[3]

Body Protection: A fully buttoned laboratory coat must be worn. For procedures with a higher

risk of contamination, a chemical-resistant apron or disposable coveralls are recommended.

[3][5]

Footwear: Closed-toe and closed-heel shoes that cover the entire foot are required.[4]
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Preparation Phase

PPE Donning Sequence

Begin Nimbidiol Handling Task

Assess Risks:
- Quantity of Nimbidiol

- Potential for dust/aerosol
- Splash hazard

Select Minimum Required PPE

1. Don Lab Coat
(fully buttoned)

2. Don Inner Gloves
(e.g., Nitrile)

3. Don Chemical
Splash Goggles

4. Don Face Shield
(if splash risk exists)

5. Don Outer Gloves
(e.g., Nitrile/Neoprene)

Ready to Handle Nimbidiol

Click to download full resolution via product page

Diagram 1: Personal Protective Equipment (PPE) Donning Workflow for Nimbidiol.
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Operational Plan: Safe Handling and Storage
All manipulations of solid Nimbidiol that could generate dust must be performed within a

certified chemical fume hood or a glovebox to minimize inhalation exposure.[3]

Weighing: Use the tare method for weighing solid Nimbidiol. Add the chemical to a pre-

weighed, sealed container inside a fume hood. Close the container before removing it from

the hood to weigh. If adjustments are needed, return the sealed container to the fume hood

before opening.[4]

Solutions: Whenever possible, handle Nimbidiol in a solution to minimize the risk of inhaling

dust particles.[4]

Storage: Store Nimbidiol in its original, tightly sealed container at -20°C in a designated,

clearly labeled area away from incompatible materials.[1]

Hygiene: After handling, wash hands and forearms thoroughly with soap and water. Do not

eat, drink, or smoke in areas where Nimbidiol is handled.

Experimental Protocol: Spill Decontamination
Due to its high aquatic toxicity, preventing Nimbidiol from entering drains or the environment is

critical.[6] In the event of a spill, follow this protocol immediately.

Objective: To safely clean and decontaminate a small-scale spill (<1 gram) of solid Nimbidiol.

Materials:

Nimbidiol Spill Kit containing:

2 pairs of chemical-resistant gloves (Nitrile or Neoprene)

Chemical splash goggles and face shield

Disposable lab coat or apron

Absorbent pads
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Two sealable, labeled hazardous waste bags

Scoop and brush (non-sparking) or forceps

Deactivating solution (e.g., 10% sodium hypochlorite, prepared fresh) or a suitable solvent

(e.g., ethanol)

"Caution: Spill Cleanup in Progress" sign

Procedure:

Alert & Evacuate: Immediately alert personnel in the area. If the spill is large or if there is

significant dust, evacuate the immediate area.

Secure Area: Post the "Caution: Spill Cleanup in Progress" sign to prevent entry.

Don PPE: Put on a disposable lab coat/apron, splash goggles, face shield, and two pairs of

chemical-resistant gloves.

Contain Spill:

If the spill is a solid, carefully cover it with a dry absorbent pad to prevent dust from

becoming airborne. Do not sweep dry powder.

If the spill is a solution, cover it with absorbent pads, working from the outside in.

Clean Spill:

Carefully scoop the solid material or saturated absorbent pads using the scoop/forceps

and place them into the first hazardous waste bag.

Decontaminate Surface:

Wipe the spill area with a cloth or absorbent pad soaked in the deactivating solution or

solvent. Start from the outer edge of the spill and work inwards.

Place all cleaning materials into the first hazardous waste bag.
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Perform a final wipe of the area with a clean, wet cloth. Place this cloth in the waste bag.

Package Waste:

Seal the first hazardous waste bag.

Place the sealed bag into the second hazardous waste bag and seal it.

Ensure the outer bag is labeled "Hazardous Waste: Nimbidiol Contaminated Debris."

Doff PPE & Dispose:

Remove outer gloves and place them in the hazardous waste bag.

Remove the disposable coat/apron, face shield, and goggles.

Remove inner gloves and place them in the waste bag.

Dispose of the sealed waste bag according to institutional and local regulations for

hazardous chemical waste.

Final Steps: Wash hands and any exposed skin thoroughly with soap and water. Report the

incident to the laboratory supervisor.

Disposal Plan
Under no circumstances should Nimbidiol or its containers be disposed of down the drain or in

regular trash.[6][7] Its high aquatic toxicity poses a significant threat to the environment.

Waste Generation: All materials contaminated with Nimbidiol, including gloves, absorbent

pads, and empty containers, must be treated as hazardous waste.[8]

Waste Collection: Collect all Nimbidiol waste in a designated, sealed, and clearly labeled

hazardous waste container. The container must be compatible with the chemical and stored

in a secondary containment tray within a fume hood or designated waste accumulation area.

Waste Disposal: Dispose of the hazardous waste through your institution's Environmental

Health & Safety (EHS) department or a licensed hazardous waste disposal contractor.[6]
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Follow all local, state, and federal regulations.

Waste Generation

Waste Collection & Storage

Final Disposal

Nimbidiol Waste Generated
(e.g., contaminated gloves, vials, spill debris)

Identify as
Hazardous Waste:

- Acute Toxin
- Aquatic Toxin

Place in designated,
sealed, and labeled

Hazardous Waste Container

Store container in
secondary containment

(e.g., fume hood, cabinet)

Contact Institutional EHS
or Licensed Contractor

for Waste Pickup

DO NOT Dispose in
Sink or Regular Trash

Proper & Safe Disposal Complete

Click to download full resolution via product page
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Diagram 2: Nimbidiol Hazardous Waste Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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